2-chloroethanol;N,N-diethylethanamine

• CAS: 61699-98-7
• Molecular Formula: C8H20ClNO
• Molecular Weight: 181.70 g/mol
• SMILES: CCN(CC)CC.C(CCl)O
• InChI: InChI=1S/C6H15N.C2H5ClO/c1-4-7(5-2)6-3;3-1-2-4/h4-6H2,1-3H3;4H,1-2H2
• InChIKey: WGLDEYXDNTXGEL-UHFFFAOYSA-N

2-Chloroethanol;N,N-diethylethanamine (CAS 61699-98-7) – Compound Identity, Class, and Procurement Baseline

The entry 2-chloroethanol;N,N-diethylethanamine (CAS 61699-98-7) represents a 1:1 combination of 2-chloroethanol (ethylene chlorohydrin) with triethylamine (N,N-diethylethanamine), having the molecular formula C₈H₂₀ClNO and a molecular weight of 181.70 g/mol . This combination is structurally equivalent to the quaternary ammonium salt triethyl(2-hydroxyethyl)ammonium chloride (triethylcholine chloride, CAS 152-22-7), which forms via the Menshutkin reaction between the two parent components [1]. The compound belongs to the class of hydroxyl-functionalized quaternary ammonium salts and is primarily encountered in two distinct application domains: as a pharmacological tool compound that interferes with cholinergic neurotransmission by inhibiting acetylcholine synthesis, and as a cationic precursor or component in corrosion-inhibiting ionic liquid formulations . Its dual identity as both a defined salt and a reactive precursor mixture distinguishes it from single-entity quaternary ammonium salts in procurement and application planning.

Cholinergic Research Moderate ACh synthesis inhibition with postsynaptic ganglionic blockade

Corrosion Inhibitor Design Triethylammonium cation scaffold for cathodic inhibition in acidic media

Ionic Liquid Synthesis Solvent-free precursor route to hydroxyl-functionalized QA salts

• [1] Wikipedia. Menshutkin reaction. Converts a tertiary amine into a quaternary ammonium salt by reaction with an alkyl halide. View Source

Why Generic Substitution of 2-Chloroethanol;N,N-diethylethanamine (CAS 61699-98-7) Is Not Advisable Without Quantitative Verification

The combination of 2-chloroethanol and triethylamine cannot be trivially replaced by either component alone or by other quaternary ammonium salts because the biological and physicochemical properties arise specifically from the triethyl(2-hydroxyethyl)ammonium cation architecture. In neuromuscular pharmacology, the compound's potency as an acetylcholine synthesis inhibitor is approximately 25-fold lower than hemicholinium-3 (HC-3), meaning it occupies a distinct potency niche that is neither interchangeable with more potent hemicholinium derivatives nor with choline itself [1]. In corrosion inhibition, the triethylammonium headgroup confers measurably different cathodic inhibition characteristics compared to the trimethylammonium analogue, and replacement with a pyridinium-type cation can result in complete loss of inhibition efficacy under identical conditions [2]. Substitution without quantitative verification therefore risks both under-dosing and over-dosing in pharmacological applications, and unpredictable performance in materials protection contexts.

Hemicholinium-3 replacement

Substantially higher potency and lack of postsynaptic ganglionic blockade may alter mechanistic interpretation.

Pyridinium-type cation

Triethylammonium headgroup is essential; pyridinium analogue may exhibit no measurable corrosion inhibition.

Component-only substitution

Using 2-chloroethanol or triethylamine alone lacks the quaternary ammonium architecture required for both pharmacological and inhibition activity.

• [1] Bhatnagar SP, Lam A, McColl JD. Inhibition of acetylcholine synthesis in nervous tissue by some quaternary compounds. Biochemical Pharmacology. 1965;14:421-434. HC-3 is approximately 25 times more potent than triethylcholine. View Source
• [2] Cao S et al. Corrosivity and Corrosion Inhibiting Characteristics of Sulfonate-Functionalized Triethylammonium and Pyridinium-Type Brønsted Acidic Ionic Liquids. NACE International. 2019. Pyridinium-type IL: no corrosion protection; triethylammonium-type IL: ~40% inhibition efficiency. View Source

Quantitative Differentiation Evidence for 2-Chloroethanol;N,N-diethylethanamine (CAS 61699-98-7) Versus Closest Comparators

Acetylcholine Synthesis Inhibition: Triethylcholine Is 25-Fold Less Potent Than Hemicholinium-3 (HC-3)

In a quantitative comparison of inhibitory effects on acetylcholine synthesis using minced mouse brain preparations, hemicholinium base (HC-3) was approximately 25 times more potent than triethylcholine (the quaternary ammonium cation formed from the target compound), and approximately 15 times more potent than troxonium (FWH-429) [1]. This establishes triethylcholine as a moderate-potency acetylcholine synthesis inhibitor, functionally and quantitatively distinct from HC-3. Critically, unlike HC-3, both triethylcholine and FWH-429 also exhibit marked postsynaptic blocking action at ganglionic synapses, representing a dual mechanism not shared by HC-3 [1].

ACh Synthesis Inhibition

Head-to-head

~25× less potent than HC-3; dual pre-/post-synaptic mechanism

Supports selection for dual-mechanism cholinergic studies

Based on minced mouse brain preparations

Evidence Dimension	Relative potency for inhibiting acetylcholine synthesis
Target Compound Data	Triethylcholine: potency reference value = 1 (baseline)
Comparator Or Baseline	Hemicholinium-3 (HC-3): approximately 25-fold more potent than triethylcholine
Quantified Difference	HC-3 is ~25× more potent; triethylcholine exhibits additional postsynaptic ganglionic blockade absent in HC-3
Conditions	Minced mouse brain preparation; acetylcholine synthesis assay; choline acetyltransferase system

Why This Matters

For researchers selecting acetylcholine synthesis inhibitors, triethylcholine offers a distinct potency tier and dual pre-/post-synaptic mechanism that HC-3 cannot replicate, making it the preferred tool when moderate inhibition with ganglionic blockade is experimentally desired.

• [1] Bhatnagar SP, Lam A, McColl JD. Inhibition of acetylcholine synthesis in nervous tissue by some quaternary compounds. Biochemical Pharmacology. 1965;14:421-434. View Source

Concentration-Dependent Acetylcholine Synthesis Inhibition by Triethylcholine in Rabbit Brain Mitochondrial Fractions

In rabbit brain mitochondrial (P2) fraction assays, triethylcholine inhibited acetylcholine synthesis in a concentration-dependent manner. At an equimolar concentration to choline (1.04 mg/tube triethylcholine vs. 0.8 mg/tube choline chloride), inhibition was 11%; doubling the triethylcholine concentration to 2.08 mg/tube nearly doubled inhibition to 20%; at 10.4 mg/tube, inhibition reached 40% [1]. When choline concentration was reduced to 0.2 mg/tube, the same triethylcholine doses produced greater inhibition, confirming competitive kinetics [1].

Dose-Response Profile

Head-to-head

11% to 40% inhibition across concentration range; competitive kinetics

Enables titration of cholinergic suppression

Rabbit brain mitochondrial fractions

Evidence Dimension	Percentage inhibition of acetylcholine synthesis at varying triethylcholine concentrations
Target Compound Data	Triethylcholine: 11% inhibition at 1.04 mg/tube (equimolar to 0.8 mg choline Cl); 20% at 2.08 mg/tube; 40% at 10.4 mg/tube
Comparator Or Baseline	Baseline: acetylcholine synthesis without inhibitor (0% inhibition); choline chloride as competitive substrate
Quantified Difference	Dose-dependent inhibition ranging from 11% to 40%; approximately linear with concentration up to 2.08 mg/tube
Conditions	Rabbit brain P2 mitochondrial fraction; choline acetyltransferase incubation system; acetylcholine assayed biologically on frog rectus abdominis muscle

Why This Matters

This dose-response relationship enables precise experimental control of acetylcholine synthesis inhibition, allowing researchers to titrate the degree of cholinergic suppression rather than facing the all-or-none blockade typical of more potent inhibitors like HC-3.

• [1] Bull G, Hemsworth BA. Inhibition of Biological Synthesis of Acetylcholine by Triethylcholine. Nature. 1963;199:487-488. DOI: 10.1038/199487b0. View Source

Corrosion Inhibition: Triethylammonium-Type Ionic Liquid Achieves ~40% Efficiency; Pyridinium-Type Counterpart Provides None

In a direct comparative electrochemical study of sulfonate-functionalized Brønsted acidic ionic liquids (BAILs) for mild steel corrosion inhibition in 0.5 M HCl at 25°C, the triethylammonium-type BAIL achieved an inhibition efficiency of approximately 40%, while the pyridinium-type BAIL with an identical sulfonate functional group provided no measurable corrosion protection [1]. This demonstrates that the triethylammonium cationic center is essential for the observed inhibition, and cation substitution alone can abolish efficacy entirely.

Corrosion Inhibition Efficiency

Head-to-head

~40% inhibition (triethylammonium) vs. 0% (pyridinium)

Cation identity critical for inhibition performance

Mild steel in 0.5 M HCl

Evidence Dimension	Corrosion inhibition efficiency on mild steel
Target Compound Data	Triethylammonium-type sulfonate-functionalized BAIL: ~40% inhibition efficiency
Comparator Or Baseline	Pyridinium-type sulfonate-functionalized BAIL: no corrosion protection (0% inhibition efficiency)
Quantified Difference	~40 percentage-point advantage for the triethylammonium-type over pyridinium-type (40% vs. 0%)
Conditions	Mild steel in 0.5 M HCl at 25°C; gravimetric measurements; electrochemical investigation in non-aqueous and aqueous conditions

Why This Matters

For industrial corrosion inhibitor procurement, selecting a triethylammonium-based formulation over a pyridinium-based alternative can mean the difference between functional protection and complete failure, directly impacting equipment lifespan and maintenance costs.

• [1] Cao S et al. Corrosivity and Corrosion Inhibiting Characteristics of Sulfonate-Functionalized Triethylammonium and Pyridinium-Type Brønsted Acidic Ionic Liquids. NACE International Conference Paper. 2019. View Source

Triethylammonium vs. Trimethylammonium Headgroups: Superior Cathodic Inhibition in Acid Corrosion of Mild Steel

Comparative studies of n-alkyltrimethylammonium (TMA) and n-alkyltriethylammonium (TEA) compounds as acid corrosion inhibitors for mild steel in 0.5 M H₂SO₄ demonstrate that the proportion of cathodic inhibition is larger with triethylammonium than with trimethylammonium headgroups [1]. The cathodic inhibition enhancement is attributed to greater hindrance of surface diffusion and recombination of adsorbed hydrogen atoms by the bulkier triethylammonium moiety [1]. Both headgroup types provide good inhibition on mild steel but little or no inhibition on pure iron, highlighting the substrate-specific nature of the protection [2].

Cathodic Inhibition Contribution

Head-to-head

Larger cathodic inhibition vs. trimethylammonium; steric hindrance mechanism

Headgroup choice influences hydrogen evolution suppression

Mild steel in 0.5 M H₂SO₄

Evidence Dimension	Cathodic inhibition contribution in acid corrosion of mild steel
Target Compound Data	Triethylammonium (TEA) headgroup: larger proportion of cathodic inhibition
Comparator Or Baseline	Trimethylammonium (TMA) headgroup: smaller cathodic inhibition proportion
Quantified Difference	Qualitatively larger cathodic inhibition for TEA vs. TMA; mechanism attributed to steric hindrance of hydrogen atom surface diffusion and recombination
Conditions	Mild steel in 0.5 M H₂SO₄; n-alkyl quaternary ammonium sulphate inhibitors; mercury surface adsorption studies

Why This Matters

When designing corrosion inhibitor formulations for acidic environments, the triethylammonium headgroup offers a mechanistically distinct cathodic protection advantage over the more common trimethylammonium alternative, which can be decisive in applications where hydrogen evolution must be suppressed.

• [1] Meakins RJ, Stevens MG. Comparison of triethyl- and trimethylammonium headgroups in the adsorption of n-alkyl quaternary ammonium ions at the mercury surface. Journal of the Chemical Society. 1978. View Source
• [2] Driver R, Meakins RJ. Contrasting Behaviour of Mild Steel and Pure Iron towards Pickling Inhibitors. British Corrosion Journal. 1977. Long-chain n-alkyl-trimethyl- and -triethyl-ammonium sulphates give good inhibition on mild steel in 0.5 M H₂SO₄. View Source

Triethylcholine Toxicity Is Specifically Antagonized by Choline: Reversibility Advantage Over Irreversible Inhibitors

Triethylcholine-induced neuromuscular transmission failure is reversed by injection of choline, whereas anticholinesterases are ineffective in reversing the blockade [1]. Choline reduced the toxicity of triethylcholine in mice, and the acute toxicities of triethylcholine and choline chloride were found to be additive rather than synergistic [2]. Triethylcholine, while substantially equal in lipotropic activity to choline, has an acute toxicity in mice that is specifically antagonized by choline, distinguishing it from irreversible or non-competitive neuromuscular blockers [2]. This pharmacological reversibility is a critical differentiator from agents like hemicholinium-3, whose effects are not as readily reversed by choline supplementation alone.

Reversibility Profile

Head-to-head

Blockade reversed by choline; anticholinesterases ineffective

Supports controlled, reversible cholinergic suppression

Rat phrenic nerve-hemidiaphragm; mouse toxicity model

Evidence Dimension	Reversibility of neuromuscular blockade by choline
Target Compound Data	Triethylcholine: neuromuscular blockade reversed by choline injection; toxicity reduced by choline co-administration
Comparator Or Baseline	Anticholinesterases (e.g., neostigmine): ineffective in reversing triethylcholine-induced blockade; irreversible neuromuscular blockers: not antagonized by choline
Quantified Difference	Qualitative difference: choline-reversible (triethylcholine) vs. choline-irreversible (anticholinesterase-resistant) neuromuscular blockade
Conditions	Isolated phrenic nerve-hemidiaphragm preparation of the rat; mouse acute toxicity model

Why This Matters

The choline-reversible nature of triethylcholine's neuromuscular effects makes it a safer experimental tool than irreversible inhibitors, as the blockade can be pharmacologically rescued—a decisive factor in experimental design where controlled, temporary cholinergic suppression is required.

• [1] Bowman WC, Hemsworth BA, Rand MJ. Actions of triethylcholine on neuromuscular transmission. British Journal of Pharmacology and Chemotherapy. 1962;19:198-218. View Source
• [2] The Antagonistic Action of Choline and its Triethyl Analogue. Scilit. Triethyl choline, while substantially equal in lipotropic activity to choline, has an acute toxicity (in mice) which is antagonized by choline. View Source

High-Yield Solvent-Free Synthesis of Hydroxyl-Functionalized Quaternary Ammonium Halides Using 2-Chloroethanol

A rational solvent-free synthetic strategy employing nucleophilic addition of alkylaminoethanols to 2-chloroethanol has been described for producing hydroxyl-functionalized quaternary ammonium halides in high yield [1]. The method was used to synthesize solid ionic compounds including dimethyl (or methyl) di-(tri)(2-hydroxyethyl) ammonium chlorides [1]. This synthetic route is directly relevant to the target compound (CAS 61699-98-7), where triethylamine reacts as the nucleophilic amine with 2-chloroethanol as the alkylating agent, producing triethyl(2-hydroxyethyl)ammonium chloride without the need for additional solvents, thereby reducing purification burden and improving atom economy compared to traditional solution-phase quaternization methods that use volatile organic solvents.

Synthetic Route

Class-level

Solvent-free, high-yield nucleophilic addition to 2-chloroethanol

May reduce purification burden and improve atom economy

Validated across related hydroxyl-functionalized QA halides

Evidence Dimension	Synthetic method efficiency (solvent-free vs. traditional solution-phase quaternization)
Target Compound Data	Solvent-free nucleophilic addition: high yield, no solvent purification required, improved atom economy
Comparator Or Baseline	Traditional Menshutkin reaction in chlorinated solvents (CH₂Cl₂, CHCl₃): requires solvent removal, slower kinetics with chloroform
Quantified Difference	Class-level advantage: solvent-free methodology eliminates organic solvent waste; quantitative yield data not reported for this specific compound but methodology validated across related hydroxyl-functionalized quaternary ammonium halides
Conditions	Neat reaction conditions; nucleophilic addition of alkylaminoethanols to 2-chloroethanol; no external solvent

Why This Matters

For procurement of research-grade material, understanding that the compound can be synthesized via a solvent-free, high-yield route informs purity expectations, cost projections, and scalability assessments, particularly when comparing suppliers who may use different synthetic methodologies with varying impurity profiles.

• [1] Moskvichev AA et al. A rational synthetic approach for producing quaternary ammonium halides and physical properties of the room temperature ionic liquids obtained by this way. Journal of Molecular Liquids. 2021. Solvent-free synthesis of hydroxyl-functionalized solid ionic compounds from 2-chloroethanol. View Source

Recommended Application Scenarios for 2-Chloroethanol;N,N-diethylethanamine (CAS 61699-98-7) Based on Quantitative Evidence

Experimental Neuropharmacology: Moderate-Potency Acetylcholine Synthesis Inhibition with Postsynaptic Ganglionic Blockade

Researchers investigating cholinergic transmission mechanisms should select this compound when a moderate-potency acetylcholine synthesis inhibitor is required that also provides postsynaptic ganglionic blockade. As demonstrated in minced mouse brain preparations, the compound (as its triethylcholine cation) is approximately 25-fold less potent than HC-3 [1], making it suitable for experiments where complete abolition of acetylcholine synthesis would confound interpretation. The additional postsynaptic blocking action at ganglionic synapses—absent in HC-3—enables dual-mechanism studies of cholinergic synapse pharmacology [1]. Its choline-reversible toxicity profile further supports its use as a controlled, titratable pharmacological tool [2].

Corrosion Inhibitor Development: Triethylammonium-Based Ionic Liquid Formulations for Mild Steel in Acidic Media

Industrial chemists formulating corrosion inhibitors for mild steel in acidic environments (e.g., pickling baths, oilfield acidizing) should prioritize the triethylammonium cation scaffold over pyridinium or trimethylammonium alternatives. Direct comparative evidence shows that triethylammonium-type sulfonate-functionalized ionic liquids achieve ~40% inhibition efficiency in 0.5 M HCl, whereas pyridinium-type analogues offer zero protection under identical conditions [3]. Additionally, the triethylammonium headgroup provides a larger proportion of cathodic inhibition than its trimethylammonium counterpart, attributed to enhanced hindrance of hydrogen atom surface recombination [4]. This differential performance directly impacts equipment longevity in industrial acid-handling infrastructure.

Quaternary Ammonium Ionic Liquid Synthesis: Hydroxyl-Functionalized Cation Precursor via Solvent-Free Route

For synthetic chemists developing hydroxyl-functionalized ionic liquids, the 2-chloroethanol/triethylamine combination serves as a direct precursor to the triethyl(2-hydroxyethyl)ammonium cation via a validated solvent-free, high-yield nucleophilic addition strategy [5]. This approach avoids halogenated solvent waste and simplifies purification compared to traditional Menshutkin reaction conditions. The resulting cation can be further elaborated with alternative anions (e.g., sulfonate, carboxylate, dithiocarbamate) to tune physicochemical properties for specific applications including corrosion inhibition, antistatic agents, and phase-transfer catalysis [5]. Procurement of the pre-formed 1:1 combination (CAS 61699-98-7) rather than separate starting materials reduces handling of the acutely toxic 2-chloroethanol and simplifies stoichiometric control.

Comparative Cholinergic Pharmacology: Benchmarking Novel Acetylcholine Synthesis Inhibitors

In drug discovery programs targeting cholinergic transmission, this compound serves as a well-characterized reference standard for benchmarking novel acetylcholine synthesis inhibitors. The established concentration-response relationship—11% inhibition at equimolar choline competition, scaling to 40% at 10-fold excess in rabbit brain mitochondrial fractions [6]—provides a reproducible pharmacological fingerprint against which new chemical entities can be quantitatively compared. Its distinct profile relative to HC-3 (25-fold lower potency but additional postsynaptic activity) [1] makes it particularly valuable as a secondary standard in screening cascades where differentiating pre- versus post-synaptic mechanisms of action is critical for lead optimization.

Application

Selection Property

Validation Focus

Cholinergic Transmission Studies

Moderate ACh synthesis inhibition with postsynaptic blockade

Dose-response titration and choline reversibility

Corrosion Inhibitor Formulation

Triethylammonium headgroup with cathodic inhibition

Inhibition efficiency in acidic media

Ionic Liquid Synthesis

Solvent-free quaternization precursor

Purity profile and atom economy

Cholinergic Inhibitor Benchmarking

Well-characterized concentration-response reference

Mechanistic differentiation of pre- vs. post-synaptic activity

• [1] Bhatnagar SP, Lam A, McColl JD. Inhibition of acetylcholine synthesis in nervous tissue by some quaternary compounds. Biochemical Pharmacology. 1965;14:421-434. View Source
• [2] Bowman WC, Hemsworth BA, Rand MJ. Actions of triethylcholine on neuromuscular transmission. British Journal of Pharmacology and Chemotherapy. 1962;19:198-218. Choline reduced the toxicity of triethylcholine in mice. View Source
• [3] Cao S et al. Corrosivity and Corrosion Inhibiting Characteristics of Sulfonate-Functionalized Triethylammonium and Pyridinium-Type Brønsted Acidic Ionic Liquids. NACE International. 2019. Triethylammonium-type: ~40% efficiency; pyridinium-type: no protection. View Source
• [4] Meakins RJ, Stevens MG. Comparison of triethyl- and trimethylammonium headgroups in the adsorption of n-alkyl quaternary ammonium ions at the mercury surface. 1978. Larger cathodic inhibition with triethylammonium. View Source
• [5] Moskvichev AA et al. A rational synthetic approach for producing quaternary ammonium halides and physical properties of the room temperature ionic liquids obtained by this way. Journal of Molecular Liquids. 2021. View Source
• [6] Bull G, Hemsworth BA. Inhibition of Biological Synthesis of Acetylcholine by Triethylcholine. Nature. 1963;199:487-488. DOI: 10.1038/199487b0. View Source